Cas no 98387-35-0 (4-Pyridinecarboxylic acid, 1,2-dihydro-1-methyl-2-thioxo-, methyl ester)

• Product Name: 4-Pyridinecarboxylic acid, 1,2-dihydro-1-methyl-2-thioxo-, methyl ester
• CAS No: 98387-35-0
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 4374490
• PubChem ID: 901958
• Update Time: 2025-04-24

4-Pyridinecarboxylic acid, 1,2-dihydro-1-methyl-2-thioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 1,2-dihydro-1-methyl-2-thioxo-, methyl ester
• methyl 1-methyl-2-thioxo-1,2-dihydro-4-pyridinecarboxylate
• AJ-333/13050171
• 98387-35-0
• methyl 1-methyl-2-sulfanylidenepyridine-4-carboxylate
• Methyl 1-methyl-2-thioxo-1,2-dihydropyridine-4-carboxylate
• AKOS006279644

• Inchi： 1S/C8H9NO2S/c1-9-4-3-6(5-7(9)12)8(10)11-2/h3-5H,1-2H3
• InChI Key： DXLADCRXPWFEQD-UHFFFAOYSA-N
• SMILES： C1(=S)N(C)C=CC(C(OC)=O)=C1

Computed Properties

• Exact Mass: 183.03539970Da
• Monoisotopic Mass: 183.03539970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.6Ų